Cas no 281-32-3 (2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI))

• Product Name: 2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI)
• CAS No: 281-32-3
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 279092
• PubChem ID: 9239
• Update Time: 2025-04-19

2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI)
• 2,4,10-TRIOXAADAMANTANE
• 2,4,10-Trioxatricyclo(3.3.1.1(3,7))decane
• 2,4,10-Trioxatricyclo[3.3.1.1~3,7~]decane
• SCHEMBL339210
• VUIDKQHXAUDXKD-UHFFFAOYSA-
• 281-32-3
• 2,4,10-Trioxatricyclo-[3.3.1.13,7]decane
• DTXSID80182378
• 2,8,9-trioxaadamantane
• 2,4,10-trioxatricyclo[3.3.1.13,7]decane
• InChI=1/C7H10O3/c1-4-2-6-3-5(1)9-7(8-4)10-6/h4-7H,1-3H2

• Inchi： 1S/C7H10O3/c1-4-2-6-3-5(1)9-7(8-4)10-6/h4-7H,1-3H2
• InChI Key： VUIDKQHXAUDXKD-UHFFFAOYSA-N
• SMILES： O1C2OC3CC(CC1C3)O2

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69